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Cat. No.: B1584514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the application of propylamine hydrochloride
(PAHCl) and its analogues, such as propylamine hydroiodide (PAI) and propylamine

hydrobromide (PABr), in the fabrication of high-performance perovskite solar cells (PSCs).

These additives have demonstrated significant potential in improving the efficiency, stability,

and crystal quality of perovskite films.

Mechanism of Action
Propylamine hydrochloride and its derivatives primarily function as surface passivating

agents and crystal growth modulators in perovskite films. Due to the larger ionic size of the

propylammonium cation (PA+), it is generally not incorporated into the bulk perovskite lattice.[1]

[2] Instead, it resides at the grain boundaries and on the surface of the perovskite film.[1][2]

This strategic positioning allows it to passivate defects, such as halide and cation vacancies,

which are detrimental to device performance. By mitigating these defects, non-radiative

recombination of charge carriers is suppressed, leading to enhanced photoluminescence

intensity and longer carrier lifetimes.[1][3] Furthermore, the presence of these additives can

influence the crystallization process, promoting the formation of larger, more uniform grains

with a preferred orientation, which facilitates efficient charge transport.[2][4]
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The following table summarizes the quantitative data from various studies on perovskite solar

cells incorporating propylamine-based additives.
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Additive

Perovsk
ite
Compos
ition

Device
Architec
ture

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%)
Referen
ce

Control

(No

Additive)

FAPbI₃ n-i-p 1.05 24.5 75.0 19.3 [1]

20 mol%

PACl
FAPbI₃ n-i-p 1.10 25.1 81.5 22.22 [1]

Control

(No

Additive)

Tin-

based
p-i-n - 19.45 - < 9.35 [2]

0.02 M

PABr

Tin-

based
p-i-n 0.63 26.79 63.7 9.35 [2]

Control

(No

Additive)

(FA,MA,

Cs)Pb(I,

Br)₃

n-i-p - - - < 21.0 [4]

PAI Post-

treatment

(FA,MA,

Cs)Pb(I,

Br)₃

n-i-p - - -
21.0

(certified)
[4]

Control

(No

Additive)

(FA,MA,

Cs)Pb(I,

Br)₃

p-i-n - - - 21.7 [4]

PAI

Buried

Layer

(FA,MA,

Cs)Pb(I,

Br)₃

p-i-n - - - 23.0 [4]

TFPACl FA-based
Flexible

n-i-p
- - - < 23.59 [5]

PFPACl FA-based
Flexible

n-i-p
- - - 23.59 [5]
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Note: Voc = Open-circuit voltage, Jsc = Short-circuit current density, FF = Fill factor, PCE =

Power conversion efficiency. FAPbI₃ = Formamidinium lead iodide. (FA,MA,Cs)Pb(I,Br)₃

denotes a mixed-cation, mixed-halide perovskite. TFPACl = 3,3,3-triflupropylamine
hydrochloride, PFPACl = 2,2,3,3,3-pentafluoropropylamine hydrochloride.

Experimental Protocols
The following are generalized protocols for the incorporation of propylamine hydrochloride
and its analogues in perovskite solar cell fabrication, based on common methodologies

reported in the literature.

1. Perovskite Precursor Solution Preparation with PACl Additive

This protocol describes the "one-step" method where the additive is included in the perovskite

precursor solution.

Materials:

Formamidinium iodide (FAI)

Lead iodide (PbI₂)

n-propylammonium chloride (PACl)

Anhydrous dimethylformamide (DMF)

Anhydrous dimethyl sulfoxide (DMSO)

Procedure:

Prepare the perovskite precursor solution by dissolving FAI and PbI₂ in a mixed solvent of

DMF and DMSO (e.g., 4:1 v/v). The molar ratio of FAI to PbI₂ is typically around 1:1.

Add the desired molar percentage of PACl to the precursor solution (e.g., 20 mol% with

respect to the lead content).

Stir the solution at room temperature for at least 2 hours to ensure complete dissolution of

all components.
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Filter the solution through a 0.22 µm PTFE syringe filter before use to remove any

particulates.

2. Post-Treatment of Perovskite Films with PAI

This protocol describes the surface treatment of a pre-formed perovskite layer.

Materials:

Propylamine hydroiodide (PAI)

Anhydrous isopropanol (IPA)

Procedure:

Prepare the perovskite film using a standard deposition method (e.g., spin-coating a

precursor solution of FAI, MABr, MACl, and PbI₂ followed by annealing).[4]

Prepare a PAI solution by dissolving PAI in IPA at a specific concentration (e.g., 1 mg/mL).

[4]

After the perovskite film has been annealed and cooled to room temperature, deposit the

PAI solution onto the perovskite surface via spin-coating.

Anneal the PAI-treated perovskite film at a moderate temperature (e.g., 100°C) for a short

duration (e.g., 10 minutes) to promote the interaction between the PAI and the perovskite

surface and to remove the solvent.

3. Fabrication of a p-i-n Device with a PAI Buried Interface Layer

This protocol details the incorporation of PAI as an interlayer in an inverted (p-i-n) device

structure.[4]

Procedure:

Deposit the hole transport layer (HTL), such as PTAA, onto the transparent conductive

oxide (TCO) substrate.
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Spin-coat the PAI solution (e.g., in IPA) onto the HTL to form a buried interface layer.

Deposit the perovskite precursor solution on top of the PAI layer and proceed with the

standard perovskite film formation process (spin-coating and annealing).

Deposit the electron transport layer (ETL), such as PCBM or C60, onto the perovskite film.

Finally, deposit the top metal electrode (e.g., Ag or Au) via thermal evaporation.
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Caption: Experimental workflow for the fabrication of perovskite solar cells with propylamine
hydrochloride.
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Caption: Proposed mechanism of propylamine hydrochloride in improving perovskite solar

cell performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/publication/355703178_Propylammonium_Chloride_Additive_for_Efficient_and_Stable_FAPbI3_Perovskite_Solar_Cells
http://ijmmm.ustb.edu.cn/cn/article/pdf/preview/10.1007/s12613-023-2604-y.pdf
https://pubmed.ncbi.nlm.nih.gov/38768300/
https://pubmed.ncbi.nlm.nih.gov/38768300/
https://www.mdpi.com/2079-4991/14/17/1416
https://www.researchgate.net/publication/380538811_Revealing_Interaction_of_Fluorinated_Propylamine_Hydrochloride_with_Precursor_and_Defect_States_of_Perovskite_Films_Toward_Efficient_Flexible_Solar_Cells
https://www.benchchem.com/product/b1584514#application-of-propylamine-hydrochloride-in-perovskite-solar-cells
https://www.benchchem.com/product/b1584514#application-of-propylamine-hydrochloride-in-perovskite-solar-cells
https://www.benchchem.com/product/b1584514#application-of-propylamine-hydrochloride-in-perovskite-solar-cells
https://www.benchchem.com/product/b1584514#application-of-propylamine-hydrochloride-in-perovskite-solar-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

